1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]-1H-pyrazole

• IUPAC Name: 1-butan-2-yl-4-chloro-3-(2,2-difluoroethoxymethyl)pyrazole
• InChI: InChI=1S/C10H15ClF2N2O/c1-3-7(2)15-4-8(11)9(14-15)5-16-6-10(12)13/h4,7,10H,3,5-6H2,1-2H3
• InChI Key: QDPXJZOSQNBJNE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C=C(C(=N1)COCC(F)F)Cl
• Molecular Formula: C10H15ClF2N2O
• Molecular Weight: 252.69 g/mol

Description

1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]-1H-pyrazole, also known as MK-677, is a selective agonist of the ghrelin receptor. It is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) from the pituitary gland. MK-677 has been extensively studied for its potential therapeutic applications in the treatment of growth hormone deficiency, sarcopenia, and other age-related conditions.

Mechanism of Action

1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]-1H-pyrazole binds to the ghrelin receptor and stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) from the pituitary gland. This results in an increase in muscle mass, bone density, and energy expenditure. This compound also increases appetite and food intake, which may contribute to its effects on body composition.
Biochemical and Physiological Effects:
This compound has been shown to increase muscle mass and bone density in clinical studies. It also improves sleep quality and cognitive function in elderly subjects. This compound has been shown to increase GH and IGF-1 levels in a dose-dependent manner, with peak effects observed after several weeks of treatment. This compound has been well-tolerated in clinical studies, with few adverse effects reported.

Advantages and Limitations for Lab Experiments

1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]-1H-pyrazole has several advantages for use in laboratory experiments. It is a non-peptide compound that can be easily synthesized and administered orally. It has a long half-life and can be administered once daily. However, there are also limitations to its use in laboratory experiments. This compound can be expensive to synthesize and may not be readily available. In addition, the effects of this compound on GH and IGF-1 levels can be variable and may depend on factors such as age, sex, and body composition.

Future Directions

There are several potential future directions for research on 1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]-1H-pyrazole. One area of interest is its potential use in the treatment of age-related conditions such as sarcopenia and osteoporosis. Another area of interest is its potential use in improving cognitive function and sleep quality in elderly subjects. Additionally, further research is needed to determine the long-term safety and efficacy of this compound, particularly in the context of chronic use.

Synthesis Methods

The synthesis of 1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]-1H-pyrazole involves several steps, including the reaction of 4-chloro-3-nitrobenzaldehyde with sec-butylamine to form 1-sec-butyl-4-chloro-3-nitrobenzene. This intermediate is then reduced to 1-sec-butyl-4-chloro-3-aminobenzene, which is further reacted with 2,2-difluoroethyl chloroformate to form 1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]benzene. The final step involves the reaction of this compound with pyrazole to form this compound.

Scientific Research Applications

1-sec-butyl-4-chloro-3-[(2,2-difluoroethoxy)methyl]-1H-pyrazole has been studied extensively for its potential therapeutic applications in the treatment of growth hormone deficiency, sarcopenia, and other age-related conditions. It has also been investigated for its potential use in improving bone density, cognitive function, and wound healing. In addition, this compound has been studied for its potential use in the treatment of obesity and metabolic disorders.